PI3K(alpha)/mTOR-IN-1
PI3K(alpha)/mTOR-IN-1
PI3Kα/mTOR-IN-1 is a potent PI3Kα/mTOR dual inhibitor, with an IC50 of 7 nM for PI3Kα, and Kis of 10.6 nM and 12.5 nM for mTOR and PI3Kα, respectively.
Brand Name:
Vulcanchem
CAS No.:
1013098-90-2
VCID:
VC0006922
InChI:
InChI=1S/C16H18N6O/c1-9-12-6-13(10-7-18-19-8-10)15(23)22(11-4-2-3-5-11)14(12)21-16(17)20-9/h6-8,11H,2-5H2,1H3,(H,18,19)(H2,17,20,21)
SMILES:
CC1=C2C=C(C(=O)N(C2=NC(=N1)N)C3CCCC3)C4=CNN=C4
Molecular Formula:
C₁₆H₁₈N₆O
Molecular Weight:
310.35
PI3K(alpha)/mTOR-IN-1
CAS No.: 1013098-90-2
Inhibitors
VCID: VC0006922
Molecular Formula: C₁₆H₁₈N₆O
Molecular Weight: 310.35
| CAS No. | 1013098-90-2 |
|---|---|
| Product Name | PI3K(alpha)/mTOR-IN-1 |
| Molecular Formula | C₁₆H₁₈N₆O |
| Molecular Weight | 310.35 |
| IUPAC Name | 2-amino-8-cyclopentyl-4-methyl-6-(1H-pyrazol-4-yl)pyrido[2,3-d]pyrimidin-7-one |
| Standard InChI | InChI=1S/C16H18N6O/c1-9-12-6-13(10-7-18-19-8-10)15(23)22(11-4-2-3-5-11)14(12)21-16(17)20-9/h6-8,11H,2-5H2,1H3,(H,18,19)(H2,17,20,21) |
| Standard InChIKey | VMGMCPMGGFUNMP-UHFFFAOYSA-N |
| SMILES | CC1=C2C=C(C(=O)N(C2=NC(=N1)N)C3CCCC3)C4=CNN=C4 |
| Description | PI3Kα/mTOR-IN-1 is a potent PI3Kα/mTOR dual inhibitor, with an IC50 of 7 nM for PI3Kα, and Kis of 10.6 nM and 12.5 nM for mTOR and PI3Kα, respectively. |
| Reference | [1]. Le PT, et al. Design and synthesis of a novel pyrrolidinyl pyrido pyrimidinone derivative as a potent inhibitor of PI3Kα and mTOR. Bioorg Med Chem Lett. 2012 Aug 1;22(15):5098-103. |
| Last Modified | Aug 20 2021 |
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